Cas no 37497-47-5 (prostaglandin E2 1-glyceryl ester)

• Product Name: prostaglandin E2 1-glyceryl ester
• CAS No: 37497-47-5
• MF: C₂₃H₃₈O₇
• MW: 426.54362821579
• CID: 296866
• PubChem ID: 24778489
• Update Time: 2025-05-19

prostaglandin E2 1-glyceryl ester Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, 2,3-dihydroxypropyl ester, (5Z,11a,13E,15S)- (9CI)
• 2,3-dihydroxypropyl 7-[(2R)-3-hydroxy-2-(3-hydroxyoct-1-enyl)-5-oxocyclopentyl]hept-5-enoate
• Prostaglandin E2-1-glyceryl ester
• PGE2-glycerinmonoester
• Prostaglandin-E2-glycerinmonoester
• 1(3)-glyceryl-PGE2
• PGE2-G
• 1(3)-glyceryl-Prostaglandin E2
• prostaglandin E2 1-glyceryl ester
• 2,3-dihydroxypropyl (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoate
• Prostaglandin PGE(,2) 1-glycerol
• SCH
• Q27162412
• CHEBI:90230
• HMS3648E19
• SR-01000946207-1
• 1-(9,15-Dioxo-11alpha-hydroxy-(5Z,13E)-prostadienoyl)-glycerol
• 9-Oxo-11alpha,15s-dihydroxy-prosta-5z,13e-dien-1-oic acid,2,3-dihydroxypropyl ester
• LMFA03010186
• 9-oxo-11R,15S-dihydroxy-5Z,13E-prostadienoic acid 1(3)-glyceryl ester
• PGE2-1-glyceryl ester
• SR-01000946207
• 37497-47-5
• 2,3-dihydroxypropyl (5Z,11alpha,13E,15S)-11,15-dihydroxy-9-oxoprosta-5,13-dien-1-oate
• SCHEMBL23353200
• 9-oxo-11alpha,15S-Dihydroxy-prosta-5Z,13E-dien-1-oic acid, 2,3-dihydroxypropyl ester
• CS-0064412
• HY-114826

• Inchi： 1S/C23H38O7/c1-2-3-6-9-17(25)12-13-20-19(21(27)14-22(20)28)10-7-4-5-8-11-23(29)30-16-18(26)15-24/h4,7,12-13,17-20,22,24-26,28H,2-3,5-6,8-11,14-16H2,1H3/b7-4-,13-12+/t17-,18?,19+,20+,22+/m0/s1
• InChI Key： RJXVYMMSQBYEHN-LVXZDWGESA-N
• SMILES： O[C@@H]1CC([C@H](C/C=C\CCCC(=O)OCC(CO)O)[C@H]1/C=C/[C@H](CCCCC)O)=O

Computed Properties

• Exact Mass: 426.26200
• Monoisotopic Mass: 426.26175355 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 16
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 426.5
• XLogP3: 1.8
• Topological Polar Surface Area: 124

Experimental Properties

• PSA: 124.29000
• LogP: 2.06290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on prostaglandin E2 1-glyceryl ester

Prostaglandin E2 1-glyceryl ester (CAS No. 37497-47-5): A Comprehensive Overview in Modern Pharmaceutical Research

Prostaglandin E2 1-glyceryl ester, identified by its unique CAS No. 37497-47-5, is a synthetic derivative of prostaglandin E2 (PGE2) that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its glyceryl ester moiety, exhibits enhanced solubility and stability compared to its parent molecule, making it a valuable tool in both preclinical and clinical studies. The glyceryl ester modification not only improves pharmacokinetic properties but also expands its potential applications in drug development and therapeutic interventions.

The Prostaglandin E2 1-glyceryl ester molecule plays a pivotal role in modulating various physiological processes, including inflammation, pain perception, and smooth muscle contraction. Its ability to interact with prostaglandin receptors (EP1, EP2, EP3, and EP4) makes it a promising candidate for treating a range of conditions such as osteoarthritis, colorectal cancer, and inflammatory bowel disease. Recent studies have highlighted its potential in reducing inflammation by inhibiting the production of pro-inflammatory cytokines and enhancing the expression of anti-inflammatory mediators.

In the realm of drug development, Prostaglandin E2 1-glyceryl ester has been extensively studied for its analgesic properties. Unlike traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often exhibit gastrointestinal side effects, this derivative offers a more targeted approach to pain relief without compromising gut integrity. Preliminary clinical trials have demonstrated its efficacy in reducing post-operative pain and alleviating chronic pain conditions. The compound’s glyceryl ester structure also contributes to its prolonged half-life, allowing for less frequent dosing and improved patient compliance.

The biochemical mechanism of action for Prostaglandin E2 1-glyceryl ester involves complex signaling pathways that regulate cellular responses. Upon binding to prostaglandin receptors, it activates downstream intracellular cascades that modulate gene expression and enzyme activity. This includes the activation of cyclooxygenase (COX) enzymes, which are crucial in the synthesis of prostaglandins and other inflammatory mediators. Additionally, it has been observed to influence the release of nitric oxide (NO), a potent vasodilator that can further enhance its therapeutic effects.

Recent advancements in molecular biology have enabled researchers to explore the genetic basis of Prostaglandin E2 1-glyceryl ester's efficacy. Studies utilizing CRISPR-Cas9 gene editing technology have revealed that variations in prostaglandin receptor genes can significantly impact the compound’s pharmacological response. This insight has paved the way for personalized medicine approaches, where patients can be stratified based on their genetic profile to optimize treatment outcomes.

The synthesis of Prostaglandin E2 1-glyceryl ester involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The glyceryl esterification step is particularly critical, as it determines the compound’s solubility and stability. Advanced synthetic techniques, such as flow chemistry and enzymatic catalysis, have been employed to enhance efficiency and minimize byproduct formation. These innovations not only improve production scalability but also reduce environmental impact.

In clinical settings, Prostaglandin E2 1-glyceryl ester is being evaluated for its potential in oncology research. Preclinical studies have shown that it can inhibit tumor growth by inducing apoptosis and suppressing angiogenesis—the process by which tumors develop new blood vessels to support their growth. The compound’s ability to modulate immune responses also makes it a candidate for immunotherapy applications, where it could enhance the body’s natural defenses against cancer cells.

The future prospects of Prostaglandin E2 1-glyceryl ester are vast, with ongoing research exploring novel formulations and delivery systems. Nanotechnology-based drug delivery platforms have shown promise in improving bioavailability and targeting specificity. Additionally, combination therapies involving Prostaglandin E2 1-glyceryl ester with other bioactive molecules are being investigated to achieve synergistic therapeutic effects.

Regulatory considerations play a crucial role in the commercialization of Prostaglandin E2 1-glyceryl ester. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards for safety and efficacy. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for prostaglandin derivatives, which include rigorous testing protocols for toxicity, immunogenicity, and pharmacokinetics.

Economic factors also influence the adoption of Prostaglandin E2 1-glyceryl ester in healthcare systems worldwide. The cost of production versus potential revenue generation must be carefully balanced to ensure affordability without compromising accessibility. Collaborative efforts between academic institutions, pharmaceutical companies, and healthcare providers are essential to bridge this gap and make innovative therapies more widely available.

In conclusion,Prostaglandin E2 1-glyceryl ester (CAS No. 37497-47-5) represents a significant advancement in pharmaceutical research with diverse applications across multiple therapeutic areas. Its unique chemical structure enhances its pharmacological properties while enabling targeted interventions for various diseases. As research continues to uncover new mechanisms of action and delivery systems，this compound is poised to play an increasingly important role in modern medicine。